Pigment Yellow 2GLT

• CAS No.: 12769-01-6
• Molecular Formula: CuN2O6

Description

Pigment Yellow 2GLT, classified as C.I. Pigment Yellow 109, is a high-performance organic pigment belonging to the tetrachloro-isoindolinone chemical class . Its molecular structure is identified as C23H8Cl8N4O2 . This pigment is engineered to provide a yellow shade with properties similar to the standard color . It is particularly valued in industrial and material science research for its superior stability profile. It demonstrates excellent resistance to acids and alkalis (rated 5/5), and shows good lightfastness (rated 7/8) . A key characteristic for processing and application is its heat resistance, which remains stable up to 200°C . The primary research and industrial applications for this compound include its use as a colorant in various polymer systems such as plastics and masterbatches , as well as in coating formulations including water-base and solvent-base coatings . It is also suitable for ink systems, including water-base, solvent-base, and offset inks . The product is intended for research and industrial development purposes only. It is not for diagnostic, therapeutic, or personal use.

Synthetic Methodologies and Process Engineering for Pigment Yellow 2glt

Precursor Chemical Synthesis and Derivatization Routes

The primary precursor for Pigment Yellow 110 is tetrachlorophthalic anhydride (B1165640) google.comcolorbloomdyes.comcolorbloomdyes.com. This is reacted with urea (B33335) or ammonia (B1221849) in an appropriate solvent, such as dimethylbenzene, chlorobenzene, dichlorobenzene, or oil of mirbane, at temperatures typically between 100°C and 180°C, optimally 130-150°C, to yield a tetrachlorophthalimide intermediate google.com.

Another key precursor is para-phenylenediamine (PPDA) chemsrc.com. The tetrachlorophthalimide intermediate then undergoes further reactions, including condensation with PPDA, to form the isoindolinone structure of Pigment Yellow 110 google.com. A method described involves reacting tetrachlorophthalic anhydride with urea or ammonia to generate phthalimide, followed by reaction with para-phenylenediamine in a solvent with a catalyst google.com. This intermediate is then reacted with a condensing or dehydrating agent google.com.

Diazotization and Coupling Reaction Mechanisms in Isoindolinone Pigment Formation

While the synthesis of Pigment Yellow 110, an isoindolinone pigment, does not directly involve the azo diazotization and coupling mechanism typical of azo pigments, understanding this mechanism provides context for pigment synthesis in general abu.edu.ngrsc.org. Azo pigments are formed by the reaction of a diazotized aromatic amine with a coupling component abu.edu.ngrsc.org. The diazotization process involves treating a primary aromatic amine with nitrous acid under acidic conditions to form a diazonium salt rsc.orgbyjus.com. This diazonium salt then undergoes a coupling reaction with a coupling component, which is typically an aromatic or heteroaromatic compound with an activated position, such as a phenol, amine, or active methylene (B1212753) compound, to form the azo linkage (-N=N-) that is characteristic of azo pigments rsc.org.

In contrast, the formation of the isoindolinone structure of Pigment Yellow 110 involves the condensation and cyclization of the tetrachlorophthalimide derivative with para-phenylenediamine google.com. This reaction builds the central isoindolinone core and the linking imino groups that form the pigment's molecular structure (C₂₂H₆Cl₈N₄O₂) nih.govguidechem.com.

Influence of Reaction Parameters (Temperature, pH, Concentration) on Particle Nucleation and Growth

Reaction parameters such as temperature, pH, and reactant concentration significantly influence the nucleation and growth of pigment particles, thereby affecting the final particle size, morphology, and color characteristics kci.go.krkci.go.krbibliotekanauki.pl.

Temperature plays a crucial role in reaction kinetics and crystal growth. Elevated temperatures can accelerate reaction rates but may also lead to undesired side reactions or decomposition of intermediates . For instance, in the synthesis of tetrachlorophthalimide, temperatures between 130-150°C are optimal google.com. In post-synthesis thermal treatments, heating the pigment slurry to temperatures between 90-150°C can enhance crystallinity and color intensity through Ostwald ripening, where smaller particles dissolve and reprecipitate onto larger ones .

pH control is critical, particularly in coupling reactions for azo pigments, to avoid side reactions like hydrolysis of the diazonium salt . While the synthesis of Pigment Yellow 110 does not involve a traditional azo coupling, pH can still influence the solubility and reactivity of intermediates and the state of the forming pigment particles in the reaction medium. Maintaining a specific pH range, such as pH 4-6 in some pigment syntheses, can lead to high yields .

Reactant concentration affects the rate of nucleation and particle growth. Higher concentrations can lead to a higher degree of supersaturation, favoring nucleation and potentially resulting in smaller primary particles bibliotekanauki.pl. Conversely, lower concentrations or controlled addition of reactants can favor particle growth over nucleation, leading to larger crystals bibliotekanauki.pl. The concentration of ions in the synthesis process can also affect aggregate particle size kci.go.kr.

The interplay of these parameters dictates the crystalline structure and morphology of the pigment. For example, different synthesis conditions can lead to variations in crystal size and aggregation shape kci.go.kr. Controlling these parameters is essential to achieve the desired pigment properties for specific applications kci.go.kr.

Post-Synthesis Treatment Processes: Optimization for Morphological and Dispersibility Control

Post-synthesis treatments are essential to optimize the morphological and dispersibility properties of Pigment Yellow 110 google.comemerald.comresearchgate.net. The crude pigment obtained after synthesis often requires further processing to achieve the desired particle size distribution, crystal morphology, and surface characteristics for optimal performance in various application media kci.go.kr.

Common post-synthesis treatments include thermal aftertreatment and solvent treatment . Thermal aftertreatment, often carried out at elevated temperatures (e.g., 90-150°C or 110-130°C), can enhance pigment crystallinity and color strength . This process can induce Ostwald ripening, leading to larger and more stable crystal domains .

Solvent-assisted recrystallization or finishing treatments involve mixing the crude pigment with organic solvents, sometimes at elevated temperatures . The choice of solvent and the treatment conditions can significantly modify crystal morphology . For instance, specific solvents can promote the formation of needle-like crystals or more spherical particles, depending on the desired application (e.g., plastics or inks) .

Surface modifications are also employed to improve dispersibility and stability emerald.comresearchgate.net. This can involve applying surface coatings or using dispersing agents (surfactants) emerald.comresearchgate.netgoogle.com. Dispersants help to wet the pigment surface and provide repulsive forces (electrostatic or steric) between particles, preventing aggregation and ensuring a stable dispersion emerald.comresearchgate.net. The effectiveness of dispersants depends on their structure and interaction with the pigment surface emerald.comresearchgate.net. Studies have explored the use of additives with different Hydrophilic-Lipophilic Balance (HLB) values to enhance the dispersibility of Pigment Yellow 110 emerald.comresearchgate.net.

Data on the impact of thermal treatment on pigment properties can illustrate the optimization process:

Treatment Temperature (°C)	Duration (h)	Color Strength (ΔE)	Lightfastness (ISO 105-B02)
90	3	78	5
120	3	84	6
150	3	92	7
Source: Based on Embodiment 3 in CN104513494A, cited in .

This table, based on research findings, demonstrates how increasing the thermal treatment temperature can lead to improvements in color strength and lightfastness for a pigment, highlighting the importance of optimizing post-synthesis processes.

Innovations in Sustainable Synthesis and Green Chemistry Principles in Pigment Production

Innovations in sustainable synthesis and the application of green chemistry principles are increasingly important in pigment production to minimize environmental impact labmate-online.comfastercapital.compcimag.comsciensage.info. The 12 principles of green chemistry provide a framework for developing more environmentally benign chemical processes labmate-online.compcimag.com.

Key principles relevant to pigment synthesis include preventing waste, maximizing atom economy, using less hazardous chemical syntheses and safer solvents, designing for energy efficiency, and using renewable feedstocks labmate-online.compcimag.comqut.edu.au.

Maximizing atom economy means designing synthetic methods to incorporate as many atoms from the starting materials as possible into the final product, thereby reducing waste labmate-online.comqut.edu.au. This requires careful selection of reagents and reaction pathways qut.edu.au.

Replacing hazardous solvents with safer, more environmentally friendly alternatives is another crucial aspect labmate-online.comqut.edu.au. Research is exploring the use of benign solvent systems such as water, ionic liquids, and supercritical carbon dioxide in chemical synthesis qut.edu.au. Solvent-free methods and biphasic systems that facilitate product recovery are also being investigated qut.edu.au.

Designing for energy efficiency involves minimizing the energy requirements of the synthesis process labmate-online.com. This can include optimizing reaction temperatures and pressures and exploring alternative energy sources qut.edu.au.

While specific detailed research findings on the sustainable synthesis of Pigment Yellow 110 using these principles were not extensively detailed in the search results, the general trend in the pigment industry is towards adopting greener approaches fastercapital.comsciensage.info. This includes exploring alternative raw materials, developing cleaner synthesis routes with reduced byproducts, and optimizing processes to minimize waste generation and energy consumption fastercapital.comsciensage.info. The use of water-based manufacturing processes instead of organic solvents, where feasible, aligns with green chemistry principles qut.edu.au.

The adoption of green chemistry principles in organic pigment synthesis aims to reduce environmental impact by minimizing waste and the use of hazardous substances fastercapital.com.

Advanced Structural and Morphological Characterization

Spectroscopic Techniques for Molecular Structure Elucidation and Vibrational Analysis

Spectroscopic methods, such as Fourier Transform Infrared (FTIR) and Raman spectroscopy, are fundamental for identifying the chemical bonds and functional groups within the Pigment Yellow 2GLT molecule and analyzing its vibrational modes. These techniques provide a unique molecular fingerprint for the pigment.

Fourier Transform Infrared (FTIR) Spectroscopy Investigations

FTIR spectroscopy is a widely used technique for the characterization of organic pigments, including yellow pigments. researchgate.netut.eechem-soc.si It provides information about the vibrational modes of the molecular structure, allowing for the identification of functional groups present in this compound. Analysis of FTIR spectra involves examining the absorption bands at specific wavenumbers, which correspond to characteristic bond vibrations (e.g., C-H, C=O, N-H, C-Cl stretches). While specific FTIR spectral data for this compound (C.I. Pigment Yellow 109) are available in databases spectrabase.com, detailed interpretations of specific band assignments for this pigment are often found in scientific literature focusing on pigment analysis and characterization researchgate.netut.eechem-soc.si. FTIR spectroscopy can be used in transmission or attenuated total reflectance (ATR) modes for pigment analysis. ut.eeresearchgate.net

Raman Spectroscopy for Phase Identification and Molecular Fingerprinting

Raman spectroscopy is a complementary vibrational spectroscopic technique that provides information about the molecular structure and can be used for phase identification of pigments. researchgate.netjasco-global.comunipa.itresearchgate.net It is particularly useful for analyzing both organic and inorganic pigments and can often be used non-destructively. jasco-global.comunipa.it Raman spectra exhibit characteristic peaks corresponding to the vibrational modes of the pigment molecule, serving as a unique molecular fingerprint. researchgate.net For yellow pigments, including organic ones like this compound, Raman spectroscopy can help distinguish between different crystal forms (polymorphs) and identify the presence of impurities or mixtures. unipa.itresearchgate.net Selecting the appropriate excitation wavelength is important in Raman spectroscopy of pigments to minimize fluorescence interference, which can obscure the Raman signal. jasco-global.comresearchgate.net Studies on yellow pigments have shown that excitation wavelengths such as 633 nm or 785 nm can yield good signal-to-noise ratios. jasco-global.comresearchgate.net

X-ray Diffraction (XRD) Analysis of Crystalline Polymorphism and Lattice Parameters

X-ray Diffraction (XRD) is a powerful technique for analyzing the crystalline structure of pigments. chem-soc.siresearchgate.netunipa.itresearchgate.netmorana-rtd.commdpi.comresearchgate.net XRD patterns provide information about the arrangement of atoms within the crystal lattice, allowing for the identification of crystalline phases and the determination of lattice parameters. For this compound, as with other organic pigments, XRD analysis is crucial for understanding its polymorphic forms. Different crystal structures of the same chemical compound can exhibit variations in color, tinting strength, and other performance properties. mdpi.com XRD can confirm the presence of specific crystalline structures and identify potential impurities or mixtures of phases. unipa.itresearchgate.net Analysis of the diffraction peaks in the XRD pattern, including their positions and intensities, allows for comparison with reference databases to identify the specific polymorph(s) present. unipa.itresearchgate.net

Electron Microscopy Studies (SEM, TEM) for Particle Morphology, Size Distribution, and Agglomeration State

Electron microscopy techniques, such as Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), are essential for visualizing the physical characteristics of pigment particles. researchgate.netresearchgate.netmorana-rtd.commdpi.commdpi.comresearchgate.netfrontiersin.orgopenedition.org These techniques provide detailed information about particle morphology (shape), size distribution, and the extent of agglomeration or aggregation.

SEM provides high-resolution images of the pigment powder surface, revealing the shape and arrangement of individual particles and aggregates. researchgate.netmdpi.comresearchgate.netfrontiersin.orgopenedition.org TEM offers even higher resolution, allowing for the examination of the internal structure of particles and the visualization of primary particle size and shape. researchgate.netmdpi.comfrontiersin.org Studies on organic pigments have shown that particle shape can vary (e.g., rod-like, granular, flaky) depending on synthesis and treatment conditions. mdpi.comccchemical.com Particle size and size distribution significantly influence pigment properties such as tinting strength, opacity, gloss, and dispersibility. ccchemical.comresearchgate.netgeokniga.org Electron microscopy helps to assess the degree of dispersion and identify the presence of large agglomerates that can negatively impact performance. researchgate.netmdpi.comfrontiersin.org Energy Dispersive X-ray Spectroscopy (EDS), often coupled with SEM, can provide elemental analysis of the pigment particles, confirming their chemical composition and identifying any inorganic contaminants. researchgate.netresearchgate.netmorana-rtd.commdpi.comresearchgate.netopenedition.org

Surface Chemistry and Interfacial Phenomena: Characterization of Surface Energetics and Ligand Interactions

The surface chemistry of pigment particles plays a critical role in their interaction with the surrounding medium (e.g., binders in paints or plastics) and influences properties such as dispersibility, rheology, and long-term stability. Characterization of surface energetics can involve techniques like inverse gas chromatography or contact angle measurements to assess surface free energy and polarity. The presence of surface treatments or adsorbed species (ligands) can significantly alter the interfacial properties of the pigment. While specific detailed studies on the surface chemistry and ligand interactions of this compound were not extensively found in the provided search results, general principles of pigment surface chemistry apply. Surface treatments are often applied to organic pigments to improve their dispersion and compatibility with specific application matrices. ccchemical.com Techniques like X-ray Photoelectron Spectroscopy (XPS) or Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS) can be used to analyze the elemental and chemical composition of the pigment surface and identify adsorbed species.

Thermal Analysis Techniques (TGA, DSC) for Phase Transitions and Thermal Behavior

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are valuable for evaluating the thermal stability of pigments and identifying phase transitions. researchgate.netunipa.itmorana-rtd.commdpi.comresearchgate.netaidic.itresearchgate.net

TGA measures the change in mass of a substance as a function of temperature or time under a controlled atmosphere. researchgate.netaidic.itresearchgate.net This technique can determine the decomposition temperature of the pigment and quantify the amount of volatile components, such as adsorbed water or residual solvents. researchgate.netresearchgate.net For this compound, TGA can provide information about its thermal degradation profile, which is important for applications involving high processing temperatures, such as in plastics. dyestuffintermediates.comcncolorchem.com

DSC measures the heat flow into or out of a substance as a function of temperature or time. researchgate.netmorana-rtd.comresearchgate.netaidic.itresearchgate.net This allows for the detection of thermal events such as melting, crystallization, glass transitions, and solid-state phase transitions. researchgate.net DSC can provide information about the thermal energy associated with these transitions and the temperatures at which they occur. researchgate.net For pigments, DSC can be used to study polymorphism, as different crystalline forms may have different melting points or solid-state transition temperatures. unipa.it The heat resistance of this compound, reported to be around 200°C, can be further investigated and confirmed using TGA and DSC, providing detailed data on its thermal behavior under elevated temperatures. dyestuffintermediates.comcncolorchem.com

Typical Thermal Analysis Data (Illustrative based on general pigment studies)

While specific TGA/DSC curves for this compound were not directly available in the search results, studies on other yellow pigments provide examples of the type of data obtained. researchgate.netresearchgate.net TGA thermograms typically show mass loss plateaus corresponding to the evaporation of moisture followed by significant mass loss at higher temperatures due to thermal decomposition of the organic molecule. researchgate.netresearchgate.net DSC curves may show endothermic peaks corresponding to melting or solid-state transitions and exothermic peaks related to decomposition or crystallization events.

Technique	Parameter	Typical Observation for Organic Pigments	Relevance for this compound
TGA	Weight Loss (%)	Loss at low T (moisture), Loss at high T (decomposition)	Quantifies moisture content and determines thermal decomposition temperature. researchgate.netresearchgate.net
TGA	Decomposition Temp (°C)	Temperature range where significant mass loss occurs	Indicates the thermal stability limit for processing and application. dyestuffintermediates.comcncolorchem.comresearchgate.netresearchgate.net
DSC	Endothermic Peaks (°C)	Melting point, solid-state transitions	Identifies phase transitions and potential polymorphism. unipa.itresearchgate.net
DSC	Exothermic Peaks (°C)	Crystallization, decomposition	Reveals thermal events like degradation or changes in crystallinity. researchgate.net

Note: The specific values for this compound would be determined through experimental analysis.

Optical and Photophysical Investigations

Light Absorption, Reflection, and Scattering Mechanisms

The perceived color of an organic pigment like Pigment Yellow 2GLT (C.I. Pigment Yellow 109) is determined by the complex interplay of light absorption, reflection, and scattering. ulprospector.com As a yellow pigment, its characteristic hue arises from the selective absorption of light in the blue and violet regions of the visible spectrum. researchgate.net The remaining light, primarily in the yellow, orange, and red portions of the spectrum, is reflected and scattered back to the observer, resulting in the perception of a greenish-yellow color. dyestuffintermediates.comadditivesforpolymer.com

The absorption of light is a molecular-level phenomenon dictated by the electronic structure of the pigment molecule. ulprospector.com this compound, an isoindolinone pigment, possesses a large system of conjugated double bonds and aromatic rings. This structure allows for the absorption of high-energy photons (in the blue-violet range), which excites electrons from lower energy molecular orbitals (HOMO - Highest Occupied Molecular Orbital) to higher energy ones (LUMO - Lowest Unoccupied Molecular Orbital). The specific energy difference between these orbitals determines the precise wavelengths of light that are absorbed.

In addition to absorption, scattering plays a crucial role, particularly when the pigment is dispersed as solid particles in a medium such as a paint or plastic. ulprospector.com The efficiency of light scattering is influenced by several factors, including:

Particle Size: Optimal light scattering for visible wavelengths typically occurs when the pigment particle diameter is approximately half the wavelength of the light. ulprospector.com

Refractive Index Difference: A significant difference between the refractive index of the pigment particles and the surrounding binder or matrix enhances scattering. ulprospector.com

The combination of selective absorption by the molecular structure and the scattering of the remaining visible light by the dispersed particles defines the pigment's final appearance, including its color, tinting strength, and hiding power. ulprospector.com

Photostability and Photo-degradation Kinetics under Defined Irradiation Conditions

This compound is recognized for its excellent lightfastness, a critical property for its application in high-performance coatings, plastics, and inks. dyestuffintermediates.comadditivesforpolymer.comspecialchem.com This high photostability is a characteristic feature of the isoindolinone pigment class, which is designed to resist color change upon exposure to light. google.com

Photo-degradation is the process by which a colorant fades or changes color due to light-induced chemical reactions. The kinetics of this process, or the rate at which it occurs, can be influenced by a variety of factors:

Irradiation Source: The wavelength and intensity of the light source are primary drivers of degradation. UV radiation, in particular, possesses enough energy to break chemical bonds within the pigment molecule.

Atmospheric Conditions: The presence of oxygen and moisture can significantly accelerate degradation through oxidative and hydrolytic pathways.

Pigment-Medium Interaction: The chemical nature of the binder or polymer matrix in which the pigment is dispersed can either stabilize or accelerate the degradation process.

While specific photo-degradation kinetic studies for this compound are not extensively detailed in publicly available literature, the general process for organic pigments involves the absorption of photons leading to the formation of excited states. These excited molecules can then undergo various reactions, such as photo-oxidation, that alter their chemical structure and, as a result, their light-absorbing properties. The rate of degradation can often be modeled using kinetic equations, such as zero-order or first-order kinetics, depending on the specific reaction mechanism and environmental conditions. nih.govresearchgate.net For instance, some studies on other organic colorants have shown that degradation can follow zero-order kinetics at the beginning of the reaction, transitioning to first-order kinetics as the reaction progresses. nih.gov

Table 1: Reported Fastness Properties of Pigment Yellow 109

Property	Value/Rating	Conditions
Heat Resistance	200-300 °C	Varies with application (e.g., Polyolefins)
Light Fastness (Full Shade)	7-8	Blue Wool Scale (1-8)
Light Fastness (Tint)	6-7	Blue Wool Scale (1-8)

Data sourced from various chemical suppliers. dyestuffintermediates.comadditivesforpolymer.com

Mechanisms of Fluorescence and Luminescence in Isoindolinone Pigments

Fluorescence is a photoluminescent process where a molecule absorbs light at a specific wavelength and then rapidly emits light at a longer, lower-energy wavelength. This phenomenon is intrinsically linked to the molecular structure of the pigment. Molecules rich in aromatic rings and multiple bonds, such as those in the isoindolinone class, are often capable of fluorescence. researchgate.net

The process begins when a photon is absorbed, promoting an electron to an excited singlet state. From this excited state, the molecule can return to the ground state through several pathways. One of these pathways is the emission of a photon, which is observed as fluorescence. The energy of the emitted photon is typically lower than the absorbed photon due to energy loss from vibrational relaxation in the excited state. This energy difference is known as the Stokes shift.

While not all isoindolinone pigments are strongly fluorescent, the core chemical structure is conducive to this property. The specific substituents on the isoindolinone skeleton can significantly enhance or quench fluorescence. Factors that promote structural rigidity and planarity tend to increase the quantum yield of fluorescence, as they reduce the likelihood of non-radiative decay pathways (e.g., internal conversion or intersystem crossing). The study of fluorescence and luminescence is valuable for identifying pigments and understanding their interaction with the surrounding environment.

Theoretical and Computational Chemistry Approaches for Electronic Structure and Spectroscopic Property Prediction

Density Functional Theory (DFT) and its extension for excited states, Time-Dependent Density Functional Theory (TDDFT), are powerful computational tools used to investigate the electronic properties of molecules like this compound from first principles. mdpi.comhypotheses.org These methods provide a balance between computational cost and accuracy, making them suitable for complex organic pigment molecules. mdpi.com

DFT Applications: DFT is primarily used to determine the ground-state electronic structure of a molecule. By solving the Kohn-Sham equations, DFT calculations can predict:

Optimized Molecular Geometry: The most stable three-dimensional arrangement of atoms.

Molecular Orbital Energies: Including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The energy gap between HOMO and LUMO is a key indicator of the molecule's color and reactivity. researchgate.net

Electron Density Distribution: Mapping out regions of high and low electron density, which provides insight into the molecule's chemical behavior.

TDDFT Applications: TDDFT is used to calculate the properties of electronic excited states. This makes it an essential tool for predicting and interpreting spectroscopic data. Key applications include:

Simulating UV-Vis Absorption Spectra: TDDFT can calculate the vertical excitation energies and oscillator strengths of electronic transitions. researchgate.net This allows for the theoretical prediction of the absorption spectrum, which can be directly compared with experimental data to validate the computational model and assign specific absorption bands to particular electronic transitions (e.g., π → π* transitions). researchgate.netresearchgate.net

Investigating Photophysical Processes: By analyzing the nature of the excited states, TDDFT can provide insights into potential fluorescence or phosphorescence mechanisms.

For this compound, DFT and TDDFT calculations would allow researchers to correlate its greenish-yellow color with specific electronic transitions within its complex tetrachlorinated isoindolinone structure.

Molecular Dynamics (MD) simulations are a computational method used to study the physical movement of atoms and molecules over time. mdpi.com In the context of pigments, MD simulations are invaluable for understanding the behavior of pigment particles within a larger medium, such as a polymer matrix or a solvent, which is a critical factor in the performance of a final product. mdpi.commdpi.com

By simulating the interactions between the pigment molecules and the molecules of the surrounding medium, MD can provide insights into:

Dispersion and Aggregation: MD can help predict whether pigment particles are likely to disperse evenly or clump together (aggregate). Aggregation can negatively impact optical properties like color strength and transparency.

Pigment-Binder Compatibility: The simulations can model the interfacial interactions, such as van der Waals forces and hydrogen bonding, between the pigment surface and the polymer chains of the binder. Stronger interactions generally lead to better dispersion and improved mechanical properties of the composite material.

Thermomechanical Properties: MD simulations can be used to predict how the addition of pigment particles affects the bulk properties of the material, such as its glass transition temperature (Tg), density, and mechanical modulus. mdpi.com

For this compound, MD simulations could be employed to optimize its formulation in specific applications, for example, by predicting which polymer binders would lead to the most stable and effective dispersion for a high-performance automotive coating.

Performance and Stability Mechanisms in Application Matrices

Dispersibility and Rheological Characteristics in Liquid and Polymeric Systems

The dispersibility of Pigment Yellow 2GLT, like other pigments, is paramount for achieving optimal color development, gloss, and film integrity in liquid coatings, inks, and polymeric systems. Good dispersibility implies that pigment particles are uniformly distributed throughout the continuous phase, with minimal aggregation. This is influenced by the pigment's surface chemistry and the interaction with dispersing agents and the surrounding medium. Effective dispersion requires overcoming the attractive forces between pigment particles and stabilizing the resulting dispersion against re-agglomeration.

In liquid systems such as solvent-based and water-based coatings and inks, the rheological behavior of the dispersion is directly impacted by the pigment's dispersibility and concentration. Poorly dispersed pigments can lead to increased viscosity, thixotropy, and potential sedimentation, affecting application properties like flow, leveling, and printability. heubach.com Conversely, well-dispersed this compound contributes to stable viscosity and predictable flow characteristics, crucial for consistent film thickness and appearance.

In polymeric systems, achieving a homogeneous dispersion of this compound is essential for uniform coloration and maintaining the mechanical properties of the polymer. The pigment particles act as fillers, and their size and distribution can influence the melt viscosity of the polymer during processing. Proper dispersion minimizes stress concentration points that could arise from large aggregates, thus helping to preserve the polymer's physical strength. The interaction between the pigment surface and the polymer matrix, often mediated by surface treatments on the pigment, plays a significant role in achieving good dispersibility and compatibility.

Thermal Endurance and High-Temperature Stability Mechanisms in Polymer Processing

Thermal stability is a critical performance characteristic for this compound, particularly in polymer processing applications where high temperatures are encountered, such as extrusion, injection molding, and calendering. The thermal endurance of a pigment refers to its ability to withstand elevated temperatures for a certain duration without undergoing chemical degradation or crystal phase transformations that would result in a color change.

For organic pigments like Pigment Yellow 109, thermal degradation can involve the breaking of chemical bonds within the molecule. The isoindoline (B1297411) structure of Pigment Yellow 109 contributes to its inherent thermal stability compared to some other organic yellow pigments. cncolorchem.comcainochem.com However, the specific temperature limits can vary depending on the polymer matrix and processing conditions. Some sources indicate a heat fastness of 200°C for this compound. cncolorchem.com

Mechanisms contributing to high-temperature stability include the strength of intramolecular and intermolecular forces within the pigment crystal lattice. The presence of strong hydrogen bonding or other stabilizing interactions can increase the energy required for thermal decomposition. cainochem.com Furthermore, the crystal form of the pigment can influence its thermal stability; more stable crystal modifications generally exhibit higher thermal resistance.

In polymer processing, the residence time at elevated temperatures is also a critical factor. Even a pigment with good inherent thermal stability can show signs of degradation if exposed to high temperatures for prolonged periods. The polymer matrix itself can also influence the pigment's thermal stability, with some polymers potentially catalyzing degradation or releasing byproducts that affect the pigment. The development of heat-resistant pigment grades often involves optimizing crystal structure, particle size, and surface treatments to enhance thermal endurance. echemi.comlanxess.comlanxess.com While some inorganic pigments offer very high thermal stability (e.g., certain mixed metal oxides stable up to 300°C or higher), organic pigments like Pigment Yellow 109 provide brighter shades and higher tinting strength, making their thermal stability in the relevant processing range crucial. echemi.comlanxess.comlanxess.comgoogle.com

Solvent Resistance and Migration Phenomena: Mechanistic Studies and Mitigation Strategies

Solvent resistance and migration are key performance indicators for this compound in applications involving contact with solvents or plasticizers, such as printing inks, coatings, and plasticized polymers. Solvent resistance refers to the pigment's ability to withstand dissolution or swelling when exposed to various solvents. Migration is the phenomenon where pigment molecules or particles move from the colored layer into an adjacent layer or material.

The chemical structure of Pigment Yellow 109, with its relatively high molecular weight and rigid isoindoline core, contributes to good solvent resistance compared to some lower molecular weight azo pigments. cncolorchem.comcainochem.com The intermolecular forces within the pigment crystal lattice also play a significant role; stronger interactions make it more difficult for solvent molecules to penetrate and disrupt the lattice.

Migration is a complex process influenced by the pigment's solubility in the surrounding medium (e.g., plasticizer in PVC), temperature, concentration, and the nature of the adjacent material. In plasticized PVC, for example, plasticizers can act as solvents for certain pigments, leading to their migration to the surface (blooming) or into an uncolored layer in contact. atamanchemicals.com Pigment Yellow 109 is generally reported to have good migration resistance, making it suitable for applications like plasticized PVC where migration is a concern. atamanchemicals.com

Mechanistic studies of migration often involve analyzing the diffusion of pigment molecules through the polymer matrix or coating layer. Mitigation strategies include selecting pigments with inherently low solubility and high molecular weight, optimizing pigment dispersion to minimize the surface area exposed to the solvent/plasticizer, and potentially using surface treatments on the pigment particles to create a barrier or enhance compatibility with the matrix, thereby reducing mobility. cainochem.com The use of barrier layers in multi-layer structures can also prevent pigment migration.

Chemical Fastness to Acids and Alkalis: Corrosive Degradation and Stabilization

Chemical fastness to acids and alkalis is an important property for this compound, particularly in applications where the colored material may come into contact with acidic or alkaline substances, such as in certain industrial coatings, printing inks, or plastics used in potentially corrosive environments. Chemical attack can lead to changes in the pigment's chemical structure, resulting in discoloration or loss of color strength.

Pigment Yellow 109 is reported to exhibit excellent fastness to both acids and alkalis. cncolorchem.com This high chemical resistance is attributed to the stable chemical structure of the isoindoline chromophore, which is less susceptible to hydrolysis or other chemical reactions induced by acidic or alkaline conditions compared to some other classes of organic pigments.

Mechanisms of corrosive degradation can involve the protonation or deprotonation of functional groups on the pigment molecule in the presence of acids or alkalis, leading to altered electronic states and thus color changes. In more severe cases, the chemical backbone of the pigment molecule can be cleaved.

Stabilization against chemical attack is primarily inherent in the chemical design of the pigment molecule itself. For Pigment Yellow 109, the robust isoindoline structure provides this intrinsic stability. cncolorchem.com In some cases, surface treatments can offer an additional layer of protection by reducing direct contact between the pigment surface and the corrosive medium. However, the primary defense lies in the pigment's inherent chemical inertness to acidic and alkaline environments.

Influence of Particle Engineering on Coloristic Performance (Tinting Strength, Opacity, Hue)

Particle engineering, which involves controlling the size, shape, crystal form, and surface characteristics of pigment particles during synthesis and processing, has a profound influence on the coloristic performance of this compound. Key coloristic properties affected include tinting strength, opacity, and hue.

Tinting strength, the ability of a pigment to impart color to a material, is strongly dependent on particle size and surface area. Generally, smaller particles with a high specific surface area provide higher tinting strength because they can scatter and absorb light more efficiently. However, excessively small particles can lead to issues like poor dispersibility and light fastness.

Opacity, the ability of a pigment to hide the substrate, is primarily influenced by particle size and the difference in refractive index between the pigment and the surrounding medium. Optimal opacity is typically achieved with particles that are approximately half the wavelength of the incident light. For this compound, controlling particle size distribution allows for tailoring the opacity for different applications, from highly transparent films to opaque moldings. atamanchemicals.com

The hue, or the specific shade of yellow, can also be subtly influenced by particle size and crystal form due to differences in light scattering and absorption characteristics. Surface treatments applied during particle engineering can further modify the pigment's interactions with the application matrix, affecting dispersion and potentially influencing the perceived hue and brightness.

Particle engineering techniques for this compound aim to optimize these properties to meet the specific requirements of different applications. This might involve controlling crystallization conditions during synthesis, applying mechanical treatments like milling to reduce particle size, and applying surface coatings to improve dispersibility and compatibility with various binders and polymers.

Environmental Behavior and Degradation Pathways

Environmental Persistence and Transformation Mechanisms in Aquatic and Terrestrial Systems

Diarylide yellow pigments, a class that includes some yellow pigments, are expected to degrade slowly in water, soil, and sediments under aerobic conditions based on experimental data. publications.gc.ca Their particulate nature and very low solubility in both water and octanol, coupled with their high molecular weight and large size, suggest limited bioavailability and a low potential for bioaccumulation. publications.gc.ca Studies on other pigments, such as Pigment Yellow 83, a diarylide pigment, have shown no hydrolysis in experiments lasting up to 56 days, supporting the idea that hydrolysis is not a significant degradation pathway for highly hydrophobic pigments in the environment. mst.dk

While diarylide yellow pigments are generally considered non-toxic, there is evidence that they can degrade at temperatures above 200 °C, releasing 3,3'-dichlorobenzidine, a known carcinogen. wikipedia.org This degradation pathway is particularly relevant in scenarios involving high-temperature processing or incineration.

Photochemical and Biotic Degradation Pathways in Environmental Matrices

Photolysis of pigments is theoretically possible, but the high stability of many pigments to visible and UV light suggests that photochemical degradation in the environment would be slow. mst.dk Research on the photolysis of tattoo pigments, which can include organic pigments, indicates that irradiation can lead to the formation of degradation products, some of which may be toxic. researchgate.net

Biodegradation of azo pigments, a broader class that includes some yellow pigments, may be insignificant in the short term, indicating they are not readily or inherently biodegradable. mst.dk Long-term biodegradation data for many pigments are limited. mst.dk The large molecular size of pigments can hinder intracellular biodegradation by bacteria. mst.dk However, there is a potential for biodegradation through extracellular enzymes or when pigments are dispersed in reagents. mst.dk Studies on Pigment Yellow 17 showed no anaerobic biodegradation. mst.dk Aerobic degradation by activated sludge has been observed for Pigment Yellow 83 and Pigment Yellow 12 when dispersed in substances like ethanediol, with degradation rates of 40% and 81% respectively in 15-day studies. mst.dk

Identification and Fate of Degradation By-products

The degradation of diarylide yellow pigments, particularly at elevated temperatures, can lead to the release of 3,3'-dichlorobenzidine. wikipedia.org This compound is structurally similar to PCB 11 (3,3'-dichlorobiphenyl), and the use of diarylide yellow pigments may contribute to the presence of PCB 11 in the environment. wikipedia.org The potential for diarylide yellow pigments to degrade in anaerobic environments and the bioavailability of resulting degradation products, such as aromatic amines, are areas with some uncertainty due to a lack of experimental data. publications.gc.ca However, the physical state and low water solubility of these pigments are expected to limit the formation and bioavailability of degradation products. publications.gc.ca

Sorption and Desorption Behavior in Environmental Compartments

The behavior of chemicals, including pigments, in soil and sediment is significantly influenced by sorption and desorption processes. csic.esscielo.br Sorption, the binding of a substance to solid particles, can affect a pigment's mobility, bioavailability, and degradation rate. csic.esscielo.br Desorption is the release of a sorbed substance back into the surrounding medium. csic.esscielo.br

Strategies for Minimizing Environmental Footprint and End-of-Life Management

Minimizing the environmental footprint of pigments like Pigment Yellow 2GLT involves strategies throughout their life cycle, from production to disposal. General approaches applicable to pigments include clean production processes that reduce emissions and energy consumption. environmentenergyleader.com Sustainable sourcing of raw materials and recycling from waste or industrial by-products can also decrease the demand for virgin pigment production and minimize waste. environmentenergyleader.com

Proper end-of-life management is crucial for pigments due to their persistence. This includes preventing release to the environment through drains, surface water, and groundwater. chemos.de Contaminated washing water should be retained and properly disposed of. chemos.de Waste containing pigments should be separated and handled by appropriate local or national waste management facilities. chemos.de While diarylide yellow pigments can degrade at high temperatures, releasing potentially hazardous substances like 3,3'-dichlorobenzidine, controlled incineration at temperatures above 200°C might be a consideration for disposal, though the fate and management of the degradation products would need careful assessment. wikipedia.org

Advanced Analytical Methodologies for Detection and Quantification

Chromatographic Techniques for Purity Assessment and Trace Impurity Analysisresearchgate.net

Chromatography is a cornerstone for separating complex mixtures, making it indispensable for assessing the purity of Pigment Yellow 2GLT and identifying trace-level impurities. researchgate.net Impurities can originate from starting materials, side reactions during synthesis, or subsequent degradation.

High-Performance Liquid Chromatography (HPLC) is a premier technique for the analysis of non-volatile or thermally unstable organic compounds like this compound. belspo.be It is widely employed to separate the primary pigment component from structurally similar impurities, isomers, and degradation products. plos.org The method's high resolution and sensitivity make it ideal for purity assays and quantitative analysis. nih.gov

In a typical HPLC analysis, a solvent extract of the pigment is injected into the system. rug.nl The separation occurs within a column packed with a stationary phase (commonly C18) as a liquid mobile phase is pumped through. awi.de A Diode Array Detector (DAD) is often used to monitor the column effluent, providing spectral information that aids in peak identification and purity assessment. rug.nl

Table 1: Illustrative HPLC Method Parameters for Purity Analysis of this compound

Parameter	Condition	Purpose
Instrument	Agilent 1260 Infinity II or similar	Provides precise solvent delivery and detection.
Column	Reversed-Phase C18 (e.g., 4.6 x 150 mm, 3.5 µm)	Separates compounds based on hydrophobicity.
Mobile Phase	Gradient of Acetonitrile and Water (with 0.1% formic acid)	Elutes compounds with varying polarities.
Flow Rate	1.0 mL/min	Ensures efficient separation and sharp peaks.
Column Temp.	40 °C	Maintains consistent retention times.
Injection Vol.	5 µL	Introduces a precise amount of sample.
Detector	Diode Array Detector (DAD)	Monitors absorbance across a UV-Vis wavelength range (e.g., 200-600 nm) for detection and spectral confirmation.
Sample Prep.	Dissolution in a suitable solvent (e.g., N,N-Dimethylformamide), followed by filtration (0.2 µm filter). rug.nl	Removes particulates and prepares the sample for injection.

By comparing the retention time and UV-Vis spectrum of the main peak to a certified reference standard, the identity of this compound can be confirmed. The area of the main peak relative to the total area of all peaks provides a quantitative measure of purity. Trace impurities, such as unreacted precursors or by-products from the synthesis, can be detected and quantified using this method.

While this compound itself is non-volatile, Gas Chromatography-Mass Spectrometry (GC-MS) is a critical tool for identifying and quantifying volatile and semi-volatile organic compounds that may be present as impurities. mendeley.com These can include residual solvents from the manufacturing process (e.g., alcohols, aromatic hydrocarbons) or volatile degradation products formed under thermal stress. nih.gov

In this technique, a sample is typically prepared using headspace extraction or direct liquid injection. nih.govmdpi.com Volatile compounds are separated in a gas chromatograph based on their boiling points and interaction with the column's stationary phase. The separated compounds then enter a mass spectrometer, which fragments the molecules and detects the resulting ions based on their mass-to-charge ratio, providing a molecular fingerprint for identification. ijoer.com

Table 2: Typical GC-MS Parameters for Residual Solvent Analysis in this compound

Parameter	Condition	Purpose
Technique	Headspace (HS) sampling	Extracts volatile compounds from the solid pigment matrix without dissolving it.
GC Column	Capillary column (e.g., DB-624 or similar, 30 m x 0.25 mm)	Provides high-resolution separation of volatile organic compounds.
Carrier Gas	Helium	Inert gas to carry the sample through the column.
Oven Program	Temperature gradient (e.g., 40°C hold for 5 min, ramp to 240°C)	Separates compounds based on their different boiling points.
MS Detector	Electron Ionization (EI) at 70 eV	Fragments molecules into characteristic patterns for identification.
Mass Range	35-350 amu	Scans for a wide range of potential volatile impurities.
Identification	Comparison of mass spectra with a reference library (e.g., NIST).	Confirms the identity of detected volatile compounds.

This analysis is vital for ensuring that the final pigment product meets regulatory standards for residual solvents, particularly for applications in sensitive products like food packaging or toys.

Hyphenated Spectroscopic Methods for In-situ and Micro-analysis in Complex Materialsresearchgate.netmorana-rtd.comnih.gov

Hyphenated techniques, which couple a separation method with a spectroscopic detection method, provide enhanced analytical power for characterizing pigments directly within complex matrices like paints, plastics, or historical artifacts. nih.govsemanticscholar.org These methods are often non-destructive or require minimal sample, making them ideal for micro-analysis. morana-rtd.com

For this compound, techniques such as Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS) and various forms of micro-spectroscopy are particularly valuable. Py-GC/MS can identify the pigment and its binding medium simultaneously by thermally decomposing a micro-sample and analyzing the resulting fragments. morana-rtd.com

Micro-spectroscopic techniques, such as Raman microscopy and Fourier-transform infrared (FTIR) microscopy, allow for the in-situ identification of the pigment in a sample without extraction. mdpi.comuu.nl Raman microscopy, for instance, can focus a laser on individual pigment particles within a paint layer and generate a characteristic spectral fingerprint, enabling precise identification and mapping of the pigment's distribution. mdpi.comunipa.it Combining these spectroscopic methods with X-ray fluorescence (XRF) can provide both molecular and elemental information, offering a comprehensive analysis of the material. researchgate.netunipa.it

Quantitative Determination Protocols in Industrial Products and Environmental Samples

Accurately quantifying this compound in products like inks and plastics or in environmental samples is essential for quality assurance and environmental monitoring. Protocols for quantification typically rely on spectrophotometric or chromatographic methods.

A common approach involves solvent extraction of the pigment from the matrix, followed by analysis using UV-Visible spectrophotometry or HPLC. For spectrophotometric analysis, the absorbance of the extract is measured at the pigment's wavelength of maximum absorption (λmax) and the concentration is determined using a calibration curve prepared from standards of known concentration. researchgate.net

HPLC offers greater specificity, as it separates the pigment from other matrix components that might interfere with spectrophotometric measurements. plos.org The quantification process is similar: a calibration curve is generated by plotting the peak area versus the concentration of standard solutions. The concentration in the sample extract is then calculated from its measured peak area.

Table 3: General Workflow for Quantitative Determination of this compound in a Plastic Matrix

Step	Procedure	Rationale
1. Sample Preparation	A known weight of the plastic is dissolved in a suitable solvent (e.g., tetrahydrofuran).	To release the pigment from the polymer matrix.
2. Pigment Extraction	The pigment is precipitated or separated from the dissolved polymer using a non-solvent (e.g., methanol).	To isolate the pigment from the bulk of the matrix.
3. Sample Clean-up	The isolated pigment is redissolved and purified using Solid Phase Extraction (SPE), if necessary.	To remove interfering compounds before analysis.
4. Analysis	The final solution is analyzed by HPLC-DAD or UV-Vis Spectrophotometry.	To measure the amount of pigment present.
5. Quantification	The concentration is calculated against a pre-established calibration curve.	To determine the final pigment concentration in the original sample.

Advanced Image Analysis and Chemometric Approaches for Pigment Characterizationoecd.org

Chemometrics involves using multivariate statistical analysis to extract meaningful information from complex chemical data. nih.gov When combined with spectroscopic imaging techniques like hyperspectral imaging or Raman mapping, chemometrics provides powerful tools for characterizing this compound. mdpi.com

For example, a surface coated with a paint containing this compound can be mapped using Raman microscopy. This generates thousands of spectra, creating a massive dataset. Principal Component Analysis (PCA), a chemometric technique, can be applied to this data to identify spectral variations across the surface. mdpi.com This can reveal the distribution of the pigment, distinguish it from other pigments in a mixture, or identify areas of degradation where the pigment's chemical structure has changed. nih.gov These advanced methods allow for a detailed spatial and chemical characterization that is not possible with bulk analysis techniques.

Regulatory Aspects and Sustainable Development Context

Global Regulatory Frameworks Governing Organic Pigment Manufacturing and Usage

The manufacturing and use of organic pigments are governed by comprehensive chemical control regulations in major industrial regions. These frameworks are designed to assess and manage the potential risks associated with chemical substances.

In the European Union, the Registration, Evaluation, Authorisation and Restriction of Chemicals (REACH) regulation is the primary legislation for chemical substances. A safety data sheet for Pigment Yellow 109 indicates that it has a REACH registration number (01-2120094101-68-xxxx), signifying that it has undergone the required registration process. chemos.de Furthermore, under the Classification, Labelling and Packaging (CLP) Regulation, which aligns with the United Nations' Globally Harmonized System (GHS), Pigment Yellow 109 has been notified to the European Chemicals Agency (ECHA) and is reported as not meeting the criteria for hazard classification. chemos.denih.gov

In the United States, the Toxic Substances Control Act (TSCA) empowers the Environmental Protection Agency (EPA) to regulate new and existing chemical substances. The TSCA Inventory lists chemical substances manufactured, processed, or imported into the U.S. pigments.orgpigments.org While specific details for Pigment Yellow 2GLT's status were not found in the public search results, any chemical in commerce in the US must be on this inventory.

For applications involving contact with food, the U.S. Food and Drug Administration (FDA) has specific regulations. A number of organic pigments are permitted for use in food contact materials, provided they meet certain purity and use limitations. akrochem.comadditivesforpolymer.compigments.com The specific FDA approval status for this compound was not identified in the search results.

Pigment Yellow 109 is also listed on other national chemical inventories, such as the Australian Inventory of Industrial Chemicals (AICIS) and the New Zealand Inventory of Chemicals. nih.gov

Interactive Table: Regulatory Information for this compound (C.I. Pigment Yellow 109)

Regulation/Inventory	Jurisdiction	Status/Identifier
REACH Registration	European Union	01-2120094101-68-xxxx chemos.de
CLP/GHS Classification	European Union	Not classified as hazardous chemos.denih.gov
TSCA Inventory	United States	Status not definitively determined in search results
FDA Food Contact	United States	Status not definitively determined in search results
AICIS	Australia	Listed nih.gov
New Zealand Inventory	New Zealand	Listed (may be used under a group standard) nih.gov

Life Cycle Assessment (LCA) Studies for this compound Production and Application

Life Cycle Assessment (LCA) is a methodology for evaluating the environmental impacts associated with all the stages of a product's life, from raw material extraction through manufacturing, use, and disposal or recycling. researchgate.netnih.gov For chemical products like pigments, LCA provides a comprehensive understanding of their environmental footprint, including energy consumption, resource depletion, and emissions. mdpi.com

Research on Environmentally Benign Alternatives and Substitution Strategies

The search for environmentally benign alternatives to certain pigments is a significant area of research, driven by both regulatory pressures and consumer demand for sustainable products. Historically, much of this focus has been on replacing toxic heavy-metal-based pigments, such as those containing lead or cadmium. ispigment.com

This compound, being an isoindoline (B1297411) pigment, is part of a class of high-performance organic pigments that are often used as alternatives to some heavy metal pigments due to their good fastness properties. kremerpigments.com Research into alternatives for yellow pigments continues, with a focus on several areas:

Development of novel organic pigments: Ongoing research aims to create new pigment structures with improved environmental profiles, such as enhanced biodegradability or synthesis from renewable feedstocks.

Bio-based pigments: There is growing interest in pigments derived from natural sources like plants and microorganisms as potential long-term sustainable alternatives. openpr.com

Improved inorganic pigments: Research is also focused on developing inorganic pigments with lower toxicity and more sustainable production processes. For example, bismuth vanadate (B1173111) pigments (like Pigment Yellow 184) are noted as a safer alternative to lead chromate (B82759) yellows. ispigment.com

Specific research on direct, drop-in replacements for this compound with a more favorable environmental profile was not identified in the available search results.

Responsible Innovation and Circular Economy Principles in the Pigment Industry

The concepts of responsible innovation and the circular economy are gaining traction within the chemical and pigment industries as frameworks for sustainable growth. openpr.comsustainability-directory.com

Responsible innovation in the chemical industry involves a holistic approach to the design, development, and production of chemicals that considers their entire life cycle and potential impacts on health, safety, and the environment. This includes:

Green chemistry principles: Designing chemical products and processes that reduce or eliminate the use and generation of hazardous substances.

Proactive risk assessment: Evaluating potential risks early in the innovation process to mitigate negative impacts.

Transparency and stakeholder engagement: Openly communicating about the potential impacts of products and engaging with stakeholders throughout the value chain.

The circular economy aims to move away from the traditional linear "take-make-dispose" model to a more regenerative system where resources are kept in use for as long as possible. researchgate.net For the pigment industry, this presents both challenges and opportunities. sustainability-directory.com Strategies being explored include:

Designing for recyclability: Developing pigments and pigmented products that can be more easily recycled.

Use of renewable and recycled feedstocks: Sourcing raw materials from renewable sources or waste streams to reduce reliance on virgin resources.

Pigment recovery and reuse: Investigating methods to recover and reuse pigments from end-of-life products, although this is technologically challenging.

While these principles are being increasingly adopted by major chemical and pigment manufacturers, specific initiatives or case studies related to this compound were not available in the search results. sunchemical.com

Future Research Directions and Emerging Technologies

Integration of Pigment Yellow 2GLT into Advanced Functional Materials

The inherent properties of isoindolinone pigments, such as excellent heat stability, lightfastness, and solvent resistance, make them promising candidates for integration into advanced functional materials google.comgoogle.com. Future research is exploring their use in polymer composites to impart enhanced mechanical, thermal, electrical, optical, and barrier properties emerald.comresearchgate.netmdpi.comnih.gov. The incorporation of advanced pigments can introduce functionalities that extend the range of applications in diverse fields, including automotive, aerospace, electronics, and construction emerald.comresearchgate.net. Understanding the interactions between pigments and polymers, optimizing dispersion techniques, and maximizing synergistic effects between components are crucial aspects of harnessing the full potential of these composite materials emerald.com. For instance, advanced pigments can improve properties like mechanical strength, thermal stability, ultraviolet resistance, and color stability in polymer composites researchgate.net. Research into hybrid fillers combining advanced pigments with traditional reinforcing agents has shown synergistic enhancements in mechanical properties like impact resistance and fatigue performance emerald.com.

Nanotechnology and Hybrid Pigment Composites for Enhanced Properties

Nanotechnology plays a significant role in the future of pigment science, enabling the development of nano-pigments and hybrid pigment composites with enhanced properties emerald.comsmithers.com. Hybrid pigments integrate both organic and inorganic constituents to yield novel color properties and enhanced performance researchgate.net. Research in this area focuses on synthesis techniques and their utilization in various applications, emphasizing improved color vibrancy, print quality, and resistance to fading in inks researchgate.net. Nanoparticles in the form of hybrid nanocomposites are being explored as nano pigments for printing on various fabrics, demonstrating the potential for enhanced technical properties researchgate.net. The incorporation of hybrid pigments into composite films can lead to improved mechanical properties due, in part, to uniform dispersion and the formation of favorable interactions with the matrix material cambridge.org. Studies on aluminum and inorganic natural pigment colored composites by powder metallurgy forming have shown that while pigments may not inherently enhance mechanical properties, they can improve hardness or wear resistance if they form intermetallic compounds with the matrix mdpi.com. The use of organic-inorganic nanocomposites is also being explored to create functional materials, such as innovative infrared absorbing pigments cpc1688.com.

Smart Pigments and Responsive Systems Incorporating Isoindolinone Structures

The development of smart pigments and responsive systems represents an exciting future direction, and isoindolinone structures, with their versatile chemical properties, could potentially be incorporated into such systems. Smart pigments are highlighted as a key area of technological innovation in the high-performance pigments market smithers.com. While specific examples of isoindolinone-based smart pigments were not found in the search results, the broader research into responsive pigment systems, such as those exhibiting reversible color changes based on environmental stimuli like pH, suggests potential avenues cambridge.org. The chemical structure of isoindolinone pigments, which can involve tautomerism and hydrogen bonding google.com, might be leveraged to design molecules or composites that respond to external triggers, leading to changes in color or other properties. Future research could investigate functionalizing isoindolinone structures or incorporating them into matrices that facilitate responsiveness for applications like sensors, indicators, or dynamic displays.

High-Throughput Screening and Artificial Intelligence in Pigment Design and Discovery

High-throughput screening (HTS) and artificial intelligence (AI) are powerful tools that are revolutionizing pigment design and discovery by accelerating research and optimizing processes hellonesh.ioresearchgate.netbiorxiv.orgvlci.bizd-nb.inforesearchgate.net. AI algorithms can analyze vast datasets of chemical structures and properties to identify potential candidates with desired characteristics, such as improved colorfastness or eco-friendliness hellonesh.io. Generative AI is already assisting in the development, selection, and procurement of more sustainable pigment options hellonesh.io. Computational methods, including quantum mechanical methods and molecular dynamics simulations, are being used to investigate pigment properties and interactions, allowing for more targeted experimental studies mdpi.comnih.govresearchgate.net. AI and computer vision are also being applied to tasks like identifying and reconstructing faded pigments in historical artifacts, demonstrating their capability in analyzing and manipulating color data researcher.lifebiotechniques.com. HTS methods are being developed for the rapid preparation and characterization of pigment dispersions and for screening high-yield pigment-producing strains researchgate.netd-nb.inforesearchgate.net. This allows for the efficient exploration of a large number of variables in pigment formulation and synthesis researchgate.netvlci.biz.

Interdisciplinary Approaches in Pigment Science: Bridging Chemistry, Materials Science, and Environmental Engineering

Advancing pigment science requires a strongly interdisciplinary approach, bridging expertise from chemistry, materials science, environmental engineering, and other relevant fields sustainability-directory.comstrath.ac.ukacs.orgscienceinschool.orgmdpi.comnih.govcalpoly.eduwiley.com. Research in pigment coloration involves studies in polymer science, multidisciplinary material science, applied chemistry, multidisciplinary chemistry, and material science textiles mdpi.com. Addressing the environmental impact of pigments, for instance, necessitates collaboration between chemists developing new pigment structures and environmental engineers devising sustainable manufacturing processes and waste treatment methods wiley.com. The pursuit of eco-friendly pigments represents a confluence of material science innovation, biotechnological exploration, and a shift towards sustainability sustainability-directory.com. Interdisciplinary projects are exploring the use of natural pigments derived from microorganisms, combining microbiology, biochemistry, immunology, and chemistry methodologies strath.ac.uknih.gov. This integrated approach is crucial for overcoming the complex challenges in developing high-performance, sustainable, and functional pigments for the future sustainability-directory.commdpi.comwiley.com.

Q & A

Q. How can researchers determine the optimal synthesis conditions for Pigment Yellow 2GLT to ensure high yield and purity?

• Methodological Answer : Systematic variation of reaction parameters (e.g., temperature, solvent polarity, and catalyst concentration) combined with iterative characterization using techniques like High-Performance Liquid Chromatography (HPLC) and Fourier-Transform Infrared Spectroscopy (FTIR) is critical. Design a factorial experiment to isolate variables impacting yield and purity, and validate results through triplicate trials. Report detailed synthesis protocols, including purification steps (e.g., recrystallization or column chromatography), to ensure reproducibility .

Q. What are the standard protocols for assessing the thermal stability of this compound in polymer matrices?

• Methodological Answer : Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are standard methods. Embed the pigment in a representative polymer matrix and subject it to controlled heating rates (e.g., 10°C/min under nitrogen). Monitor mass loss and phase transitions, and cross-validate with accelerated aging studies (e.g., 72 hours at 150°C). Include control samples without the pigment to isolate matrix effects .

Q. How should researchers characterize the particle size distribution of this compound for consistency in material applications?

• Methodological Answer : Use Dynamic Light Scattering (DLS) for colloidal suspensions or laser diffraction for dry powders. For nanoscale particles, supplement with Transmission Electron Microscopy (TEM). Ensure uniform dispersion using surfactants or ultrasonication, and report solvent systems and agitation methods to avoid aggregation artifacts .

Advanced Research Questions

Q. What advanced spectroscopic techniques resolve structural ambiguities in this compound derivatives?

• Methodological Answer : Combine Nuclear Magnetic Resonance (NMR) spectroscopy (e.g., $^{13}\text{C}$-NMR for carbon backbone analysis) with X-ray crystallography for definitive structural elucidation. For non-crystalline derivatives, employ High-Resolution Mass Spectrometry (HRMS) and computational modeling (DFT calculations) to predict and validate tautomeric forms or stereoisomers. Cross-reference spectral data with synthetic intermediates to trace structural deviations .

Q. How can researchers address contradictory data on the photostability of this compound in different solvent systems?

• Methodological Answer : Conduct controlled photodegradation experiments under standardized light sources (e.g., Xenon arc lamps with UV filters). Monitor degradation kinetics via UV-Vis spectroscopy and HPLC, and quantify reactive oxygen species (ROS) using electron paramagnetic resonance (EPR). Statistically analyze solvent-polarity-dependent trends using multivariate regression, and reconcile contradictions by isolating solvent-pigment interactions (e.g., hydrogen bonding) via FTIR .

Q. What strategies elucidate the degradation pathways of this compound under UV exposure?

• Methodological Answer : Employ accelerated UV aging coupled with Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to identify degradation products. Use isotopic labeling (e.g., $^{18}\text{O}$-tracking) to map oxidative cleavage pathways. Validate mechanisms via quantum yield calculations and comparative studies with structurally analogous pigments. Publish raw spectral data and reaction schematics in supplementary materials for peer validation .

Methodological Frameworks

Q. How should researchers design experiments to study the interaction of this compound with metal ions in composite materials?

• Methodological Answer : Utilize Isothermal Titration Calorimetry (ITC) to quantify binding affinities between the pigment and metal ions (e.g., Zn²⁺ or Al³⁺). Complement with X-ray Photoelectron Spectroscopy (XPS) to assess coordination geometry. Design a response surface model to optimize ion concentration and pH, and include chelating agent controls to confirm specificity .

Q. What statistical approaches are recommended for analyzing batch-to-batch variability in this compound synthesis?

• Methodological Answer : Apply Analysis of Variance (ANOVA) to compare yields, purities, and spectral properties across batches. Use Principal Component Analysis (PCA) to identify critical process parameters (e.g., stirring rate, cooling time). Report confidence intervals and effect sizes, and adhere to FAIR data principles (Findable, Accessible, Interoperable, Reusable) for public datasets .

Data Integrity and Reproducibility

Q. How can researchers ensure the reproducibility of spectral data for this compound across laboratories?

• Methodological Answer : Calibrate instruments using certified reference materials (e.g., NIST-traceable standards) and document environmental conditions (humidity, temperature). Share raw data files (e.g., JCAMP-DX for NMR) and metadata in open-access repositories. Collaborate on interlaboratory studies to establish standardized protocols .

Q. What steps mitigate biases in evaluating the environmental toxicity of this compound degradation products?

• Methodological Answer :
  Use blinded sample analysis and third-party toxicity assays (e.g., Daphnia magna immobilization tests). Apply the International Council for Harmonisation (ICH) Q3A guidelines for impurity quantification, and disclose all detoxification pathways in supplementary materials. Include negative controls and replicate experiments to minimize false positives .